3-benzyl-5-{[1-(2-nitrobenzyl)-1H-indol-3-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-3-benzyl-5-[[1-[(2-nitrophenyl)methyl]indol-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C26H19N3O3S2/c30-25-24(34-26(33)28(25)15-18-8-2-1-3-9-18)14-20-17-27(23-13-7-5-11-21(20)23)16-19-10-4-6-12-22(19)29(31)32/h1-14,17H,15-16H2/b24-14-
• InChI Key: CFMLNAHRBKYQDD-OYKKKHCWSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)C(=CC3=CN(C4=CC=CC=C43)CC5=CC=CC=C5[N+](=O)[O-])SC2=S
• Isomeric SMILES: C1=CC=C(C=C1)CN2C(=O)/C(=C/C3=CN(C4=CC=CC=C43)CC5=CC=CC=C5[N+](=O)[O-])/SC2=S
• Molecular Formula: C26H19N3O3S2
• Molecular Weight: 485.6 g/mol

Description

This compound is a unique chemical with the linear formula C21H14N2O4S2. It’s part of a collection of rare and unique chemicals provided by Sigma-Aldrich for early discovery researchers.

Synthesis Analysis

Thiazolidine motifs, which this compound contains, are intriguing heterocyclic five-membered moieties present in diverse natural and bioactive compounds. Various synthetic approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry have been employed to improve their selectivity, purity, product yield, and pharmacokinetic activity.

Molecular Structure Analysis

The molecular structure of this compound is defined by its linear formula C21H14N2O4S2. It’s a complex structure that includes a thiazolidine motif, which is a five-membered heterocycle system having sulfur at the first position and nitrogen at the third position.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 422.485. More specific physical and chemical properties are not provided in the available resources.

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity. All sales are final.

Future Directions

Thiazolidine derivatives, like this compound, compel researchers to explore new drug candidates. They show varied biological properties viz. anticancer, anticonvulsant, antimicrobial, anti-inflammatory, neuroprotective, antioxidant activity and so on. This diversity in the biological response makes it a highly prized moiety. Future research will likely continue to explore these scaffolds and their potential applications.